Cas no 1805571-16-7 (Methyl 2-bromomethyl-4-cyano-5-(difluoromethoxy)benzoate)

• Product Name: Methyl 2-bromomethyl-4-cyano-5-(difluoromethoxy)benzoate
• CAS No: 1805571-16-7
• MF: C₁₁H₈BrF₂NO₃
• MW: 320.086929321289
• CID: 4954351
• Update Time: 2025-06-23

Methyl 2-bromomethyl-4-cyano-5-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-4-cyano-5-(difluoromethoxy)benzoate

• Inchi： 1S/C11H8BrF2NO3/c1-17-10(16)8-3-9(18-11(13)14)7(5-15)2-6(8)4-12/h2-3,11H,4H2,1H3
• InChI Key： GJYVTNLAHUFUNY-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(=CC=1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-bromomethyl-4-cyano-5-(difluoromethoxy)benzoate

Methyl 2-bromomethyl-4-cyano-5-(difluoromethoxy)benzoate (CAS No. 1805571-16-7): An Overview

Methyl 2-bromomethyl-4-cyano-5-(difluoromethoxy)benzoate (CAS No. 1805571-16-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique functional groups, including a bromomethyl, cyano, and difluoromethoxy moiety, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The bromomethyl group in Methyl 2-bromomethyl-4-cyano-5-(difluoromethoxy)benzoate makes it an excellent precursor for various synthetic transformations. The bromine atom can be readily substituted with other functional groups, such as amines, alcohols, or thiols, through nucleophilic substitution reactions. This property is particularly valuable in the synthesis of complex molecules and the design of targeted drug delivery systems.

The cyano group in this compound is another key feature that contributes to its utility. The cyano group is known for its strong electron-withdrawing properties and its ability to participate in various chemical reactions, such as hydrolysis to form carboxylic acids or reduction to form amines. In medicinal chemistry, the cyano group can enhance the pharmacological activity of a molecule by modulating its electronic properties and improving its binding affinity to biological targets.

The difluoromethoxy moiety in Methyl 2-bromomethyl-4-cyano-5-(difluoromethoxy)benzoate adds an additional layer of complexity and functionality to the molecule. Fluorine atoms are known for their unique electronic and steric properties, which can significantly influence the biological activity and metabolic stability of a compound. The difluoromethoxy group can improve the lipophilicity of a molecule, enhance its cell membrane permeability, and reduce its susceptibility to metabolic degradation.

Recent research has highlighted the potential of Methyl 2-bromomethyl-4-cyano-5-(difluoromethoxy)benzoate in the development of novel therapeutics. For instance, studies have shown that compounds with similar structural features exhibit potent antitumor activity by targeting specific signaling pathways involved in cancer cell proliferation and survival. Additionally, the compound's ability to undergo selective functionalization through the bromomethyl group makes it an attractive candidate for the synthesis of prodrugs and conjugates designed to improve drug delivery and efficacy.

In materials science, Methyl 2-bromomethyl-4-cyano-5-(difluoromethoxy)benzoate has been explored for its potential applications in organic electronics and photovoltaic devices. The combination of the cyano and difluoromethoxy groups can influence the electronic properties of polymers and small molecules used in these applications, leading to improved performance in terms of charge transport and light absorption.

The synthesis of Methyl 2-bromomethyl-4-cyano-5-(difluoromethoxy)benzoate typically involves a multi-step process that includes the introduction of each functional group sequentially. Common synthetic routes include nucleophilic substitution reactions for the bromination step, cyanation reactions using cyanide sources such as potassium cyanide or trimethylsilyl cyanide (TMS-CN), and difluorination reactions using reagents like Selectfluor or diethylaminosulfur trifluoride (DAST). These synthetic methods are well-documented in the literature and can be adapted to produce high-purity compounds suitable for various applications.

In conclusion, Methyl 2-bromomethyl-4-cyano-5-(difluoromethoxy)benzoate (CAS No. 1805571-16-7) is a highly versatile compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an attractive starting material for the synthesis of complex molecules with diverse biological activities and physical properties. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific research.